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Compound of Interest

Compound Name: Metol

Cat. No.: B052040

Essential Safety and Handling Guide for Metol

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety and logistical information for
handling Metol (4-(methylamino)phenol sulfate), a compound commonly used in photographic
developing and laboratory applications. Adherence to these procedures is critical to minimize
risks and ensure a safe working environment.

Personal Protective Equipment (PPE) and Hazard
Information

Metol is classified as harmful if swallowed, may cause an allergic skin reaction, and may cause
damage to organs through prolonged or repeated exposure. It is also very toxic to aquatic life
with long-lasting effects.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item Specification
Tightly fitting safety goggles
) with side-shields conforming to
Eye/Face Protection Safety Goggles

EN 166 (EU) or NIOSH (US).
(2]

Recommended in addition to

Face Shield goggles when there is a splash
hazard.
Skin Protection Gloves

Chemical-impermeable gloves
(e.g., Nitrile rubber). Gloves
must be inspected prior to use
and replaced if contaminated

or damaged.[2]

Protective Clothing

Fire/flame resistant and
impervious clothing. A lab coat

should be worn at all times.[2]

Respiratory Protection

Respirator

If exposure limits are exceeded
or if dust is generated, a full-
face respirator with a

particulate filter is necessary.

[2](3]

Hazard and Toxicity Data:
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Hazard Classification GHS Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed.[1]
) o May cause an allergic skin
Skin Sensitization H317 )
reaction.[1]
N o May cause damage to organs
Specific Target Organ Toxicity
H373 through prolonged or repeated
(Repeated Exposure)
exposure.[1]
Hazardous to the Aquatic ) o
] H400 Very toxic to aquatic life.
Environment (Acute)
Hazardous to the Aquatic HA10 Very toxic to aquatic life with

Environment (Chronic)

long lasting effects.[1]

Occupational Exposure Limits

No specific Permissible
Exposure Limits (PEL) or
Threshold Limit Values (TLV)
have been established for
Metol. Therefore, exposure
should be minimized to the

lowest achievable level.

LD50/LC50 Data

Specific LD50 (Lethal Dose,
50%) and LC50 (Lethal
Concentration, 50%) data for
Metol are not consistently
available across safety data
sheets. Some sources indicate

that this data is not available.

[2]14]

Operational Plan for Handling Metol

This section provides a step-by-step guide for the safe handling of Metol in a laboratory

setting.

Preparation and Engineering Controls
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» Ventilation: Always handle Metol in a well-ventilated area. A chemical fume hood is required
to minimize inhalation of dust or vapors.[2]

o Designated Area: Designate a specific area for handling Metol. This area should be clearly
marked and equipped with the necessary safety equipment.

» Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible and have been recently tested. A spill kit appropriate for solid chemicals
should also be available.

Handling Procedures

e Avoid Dust Formation: Handle Metol carefully to avoid the formation of dust and aerosols.[2]

o Personal Hygiene: Do not eat, drink, or smoke in the area where Metol is handled. Wash
hands thoroughly with soap and water after handling the chemical, even if gloves were worn.

[5]

e Grounding: Use non-sparking tools and ensure that all equipment is properly grounded to
prevent electrostatic discharge, which could ignite fine dust particles.[3]

o Clothing: Contaminated work clothing should not be allowed out of the workplace and must
be decontaminated before reuse.

Storage

o Container: Store Metol in its original, tightly closed container in a dry, cool, and well-
ventilated place.[2]

¢ Incompatibilities: Keep Metol away from strong acids, strong bases, and oxidizing agents.

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.

Disposal Plan

o Waste Classification: Metol and its container must be disposed of as hazardous waste.[5]
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e Collection: Collect waste Metol in a suitable, labeled, and closed container. Do not mix with
other waste streams unless compatibility has been confirmed.

e Environmental Precautions: Prevent Metol from entering drains or waterways.[5] Spills must
be contained and collected for proper disposal.

» Disposal Route: Dispose of contents and container in accordance with all local, regional,
national, and international regulations. This typically involves using a licensed hazardous
waste disposal company.

Emergency Procedures
Workflow for Handling a Metol Spill
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Metol Spill Occurs

Assess the Spill
(Size and Immediate Danger)

;

Evacuate Immediate Area

l

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

.

Contain the Spill
(Use absorbent pads or booms)

y
Clean Up Spill
(Sweep solid, use absorbent for liquid)

l

Decontaminate the Area

l

Dispose of Waste as Hazardous

l

Report the Incident

l
T

Click to download full resolution via product page

Caption: Workflow for a chemical spill of Metol.
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First Aid Measures

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[5]

« If on Skin: Remove contaminated clothing immediately. Wash the affected area with plenty of
soap and water. If skin irritation or a rash occurs, seek medical attention.[5]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. Seek immediate medical attention.[5]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If breathing
is difficult, provide oxygen. Seek medical attention if you feel unwell.[5]

This comprehensive guide is intended to provide essential, immediate safety and logistical
information for the handling of Metol. By adhering to these procedures, you can significantly
mitigate the risks associated with this chemical and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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